HC Toxin
HC Toxin
HC Toxin is a cell-permeable, reversible inhibitor of histone deacetylases (HDACs) (IC50 = 30 nM). Through its effects on HDACs, HC toxin has been shown to up-regulate the expression of 15-lipoxygenase-1 in colorectal cancer cells and induce fetal hemoglobin in human primary erythroid cells. HC Toxin is a cyclic tetrapeptide first isolated from H. carbonum (now C. carbonum), a pathogen of maize.
Brand Name:
Vulcanchem
CAS No.:
83209-65-8
VCID:
VC0134623
InChI:
InChI=1S/C21H32N4O6/c1-12-18(27)22-13(2)19(28)24-14(7-4-3-5-9-16(26)17-11-31-17)21(30)25-10-6-8-15(25)20(29)23-12/h12-15,17H,3-11H2,1-2H3,(H,22,27)(H,23,29)(H,24,28)/t12-,13+,14-,15+,17?/m0/s1
SMILES:
O=C(C1CO1)CCCCC[[email protected]@H](C(N2[[email protected]]3([H])CCC2)=O)NC([[email protected]@H](C)NC([[email protected]](C)NC3=O)=O)=O
Molecular Formula:
C₂₁H₃₂N₄O₆
Molecular Weight:
436.5 g/mol
HC Toxin
CAS No.: 83209-65-8
Reference Standards
VCID: VC0134623
Molecular Formula: C₂₁H₃₂N₄O₆
Molecular Weight: 436.5 g/mol
| CAS No. | 83209-65-8 |
|---|---|
| Product Name | HC Toxin |
| Molecular Formula | C₂₁H₃₂N₄O₆ |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | (3S,6R,9S,12R)-6,9-dimethyl-3-[6-[(2S)-oxiran-2-yl]-6-oxohexyl]-1,4,7,10-tetrazabicyclo[10.3.0]pentadecane-2,5,8,11-tetrone |
| Standard InChI | InChI=1S/C21H32N4O6/c1-12-18(27)22-13(2)19(28)24-14(7-4-3-5-9-16(26)17-11-31-17)21(30)25-10-6-8-15(25)20(29)23-12/h12-15,17H,3-11H2,1-2H3,(H,22,27)(H,23,29)(H,24,28)/t12-,13+,14-,15+,17?/m0/s1 |
| Standard InChIKey | GNYCTMYOHGBSBI-KVUCBBCISA-N |
| Isomeric SMILES | C[C@@H]1C(=O)N[C@H](C(=O)N2CCC[C@@H]2C(=O)N[C@H](C(=O)N1)C)CCCCCC(=O)[C@@H]3CO3 |
| SMILES | O=C(C1CO1)CCCCC[[email protected]@H](C(N2[[email protected]]3([H])CCC2)=O)NC([[email protected]@H](C)NC([[email protected]](C)NC3=O)=O)=O |
| Canonical SMILES | CC1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)C)CCCCCC(=O)C3CO3 |
| Description | HC Toxin is a cell-permeable, reversible inhibitor of histone deacetylases (HDACs) (IC50 = 30 nM). Through its effects on HDACs, HC toxin has been shown to up-regulate the expression of 15-lipoxygenase-1 in colorectal cancer cells and induce fetal hemoglobin in human primary erythroid cells. HC Toxin is a cyclic tetrapeptide first isolated from H. carbonum (now C. carbonum), a pathogen of maize. |
| Synonyms | cyclo(2-amino-8-oxo-9,10-epoxydecanoic acid-prolyl-alanyl-alanine) cyclo(Aoe-Pro-Ala-Ala) HC toxin HC-toxin Helminthosporium carbonum toxin |
| Reference | 1.Brosch, G.,Ransom, R.,Lechner, T., et al. Inhibition of maize histone deacetylases by HC toxin, the host-selective toxin of Cochliobolus carbonum. Plant Cell 7, 1941-1950 (1995). |
| PubChem Compound | 13889849 |
| Last Modified | Nov 11 2021 |
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